PKC-IN-1
PKC-IN-1
PKC-IN-1 is a poent PKC beta II inhibitor with Ki of 14.9 nM; compound example H6 from patent WO 2008096260 A1.
Brand Name:
Vulcanchem
CAS No.:
1046787-18-1
VCID:
VC0001595
InChI:
InChI=1S/C25H37FN8O2/c1-15-12-33(16(2)11-32(15)13-18-6-8-36-9-7-18)24(35)34-14-19-21(25(34,4)5)30-31-22(19)29-23-20(26)10-27-17(3)28-23/h10,15-16,18H,6-9,11-14H2,1-5H3,(H2,27,28,29,30,31)/t15-,16+/m1/s1
SMILES:
CC1CN(C(CN1C(=O)N2CC3=C(C2(C)C)NN=C3NC4=NC(=NC=C4F)C)C)CC5CCOCC5
Molecular Formula:
C25H37FN8O2
Molecular Weight:
500.61
PKC-IN-1
CAS No.: 1046787-18-1
Inhibitors
VCID: VC0001595
Molecular Formula: C25H37FN8O2
Molecular Weight: 500.61
| CAS No. | 1046787-18-1 |
|---|---|
| Product Name | PKC-IN-1 |
| Molecular Formula | C25H37FN8O2 |
| Molecular Weight | 500.61 |
| IUPAC Name | [(2S,5R)-2,5-dimethyl-4-(oxan-4-ylmethyl)piperazin-1-yl]-[3-[(5-fluoro-2-methylpyrimidin-4-yl)amino]-6,6-dimethyl-1,4-dihydropyrrolo[3,4-c]pyrazol-5-yl]methanone |
| Standard InChI | InChI=1S/C25H37FN8O2/c1-15-12-33(16(2)11-32(15)13-18-6-8-36-9-7-18)24(35)34-14-19-21(25(34,4)5)30-31-22(19)29-23-20(26)10-27-17(3)28-23/h10,15-16,18H,6-9,11-14H2,1-5H3,(H2,27,28,29,30,31)/t15-,16+/m1/s1 |
| SMILES | CC1CN(C(CN1C(=O)N2CC3=C(C2(C)C)NN=C3NC4=NC(=NC=C4F)C)C)CC5CCOCC5 |
| Description | PKC-IN-1 is a poent PKC beta II inhibitor with Ki of 14.9 nM; compound example H6 from patent WO 2008096260 A1. |
| Reference | [1]. 3-Aminopyrrolo[3,4-c]pyrazole-5(1H,4H,6H)carboxaldehyde derivatives as PKC inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases. From PCT Int. Appl. (2008), WO 2008096260 A1 20080814. |
| PubChem Compound | 25155745 |
| Last Modified | Dec 05 2021 |
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